Cas no 1785352-12-6 (5-(4-bromophenyl)pent-1-en-3-one)
5-(4-bromophenyl)pent-1-en-3-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(4-bromophenyl)pent-1-en-3-one
- EN300-1923040
- 1785352-12-6
-
- Inchi: 1S/C11H11BrO/c1-2-11(13)8-5-9-3-6-10(12)7-4-9/h2-4,6-7H,1,5,8H2
- InChI Key: GMRICRDKDMNMHQ-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CCC(C=C)=O
Computed Properties
- Exact Mass: 237.99933g/mol
- Monoisotopic Mass: 237.99933g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 181
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.1
- Topological Polar Surface Area: 17.1Ų
5-(4-bromophenyl)pent-1-en-3-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1923040-0.05g |
5-(4-bromophenyl)pent-1-en-3-one |
1785352-12-6 | 0.05g |
$647.0 | 2023-09-17 | ||
| Enamine | EN300-1923040-0.1g |
5-(4-bromophenyl)pent-1-en-3-one |
1785352-12-6 | 0.1g |
$678.0 | 2023-09-17 | ||
| Enamine | EN300-1923040-0.25g |
5-(4-bromophenyl)pent-1-en-3-one |
1785352-12-6 | 0.25g |
$708.0 | 2023-09-17 | ||
| Enamine | EN300-1923040-0.5g |
5-(4-bromophenyl)pent-1-en-3-one |
1785352-12-6 | 0.5g |
$739.0 | 2023-09-17 | ||
| Enamine | EN300-1923040-1.0g |
5-(4-bromophenyl)pent-1-en-3-one |
1785352-12-6 | 1g |
$1129.0 | 2023-05-23 | ||
| Enamine | EN300-1923040-2.5g |
5-(4-bromophenyl)pent-1-en-3-one |
1785352-12-6 | 2.5g |
$1509.0 | 2023-09-17 | ||
| Enamine | EN300-1923040-5.0g |
5-(4-bromophenyl)pent-1-en-3-one |
1785352-12-6 | 5g |
$3273.0 | 2023-05-23 | ||
| Enamine | EN300-1923040-10.0g |
5-(4-bromophenyl)pent-1-en-3-one |
1785352-12-6 | 10g |
$4852.0 | 2023-05-23 | ||
| Enamine | EN300-1923040-1g |
5-(4-bromophenyl)pent-1-en-3-one |
1785352-12-6 | 1g |
$770.0 | 2023-09-17 | ||
| Enamine | EN300-1923040-5g |
5-(4-bromophenyl)pent-1-en-3-one |
1785352-12-6 | 5g |
$2235.0 | 2023-09-17 |
5-(4-bromophenyl)pent-1-en-3-one Related Literature
-
Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on 5-(4-bromophenyl)pent-1-en-3-one
Recent Advances in the Study of 5-(4-bromophenyl)pent-1-en-3-one (CAS: 1785352-12-6) in Chemical Biology and Pharmaceutical Research
The compound 5-(4-bromophenyl)pent-1-en-3-one (CAS: 1785352-12-6) has recently garnered significant attention in chemical biology and pharmaceutical research due to its potential applications in drug discovery and development. This α,β-unsaturated ketone derivative, characterized by a bromophenyl moiety, exhibits unique reactivity and biological activity, making it a promising candidate for further investigation. Recent studies have explored its synthesis, mechanistic pathways, and therapeutic potential, shedding light on its role in medicinal chemistry.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 5-(4-bromophenyl)pent-1-en-3-one via a palladium-catalyzed cross-coupling reaction, achieving high yields and purity. The researchers highlighted its utility as a key intermediate in the synthesis of more complex bioactive molecules, particularly those targeting inflammatory pathways. The bromophenyl group was found to enhance the compound's binding affinity to specific protein targets, such as cyclooxygenase-2 (COX-2), suggesting potential applications in anti-inflammatory drug development.
Further investigations into the biological activity of 5-(4-bromophenyl)pent-1-en-3-one have revealed its inhibitory effects on certain kinases involved in cancer progression. A 2024 preprint study on bioRxiv reported that the compound exhibited moderate activity against protein kinase B (Akt) in vitro, with IC50 values in the low micromolar range. Molecular docking simulations suggested that the α,β-unsaturated carbonyl group interacts with the ATP-binding site of the kinase, while the bromophenyl moiety contributes to hydrophobic interactions. These findings position the compound as a potential lead for the development of novel kinase inhibitors.
In addition to its pharmacological potential, 5-(4-bromophenyl)pent-1-en-3-one has also been investigated for its chemical properties. A recent study in Organic Letters explored its reactivity in Michael addition reactions, demonstrating its versatility as a building block for the synthesis of diverse heterocyclic compounds. The electron-withdrawing nature of the carbonyl group and the bromine substituent were found to significantly influence the compound's reactivity, enabling selective transformations under mild conditions.
Despite these promising findings, challenges remain in optimizing the bioavailability and selectivity of 5-(4-bromophenyl)pent-1-en-3-one for therapeutic applications. Current research efforts are focused on structural modifications to improve its pharmacokinetic properties while retaining its biological activity. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore its full potential in drug discovery pipelines.
In conclusion, 5-(4-bromophenyl)pent-1-en-3-one (CAS: 1785352-12-6) represents a versatile and pharmacologically interesting compound with multiple applications in medicinal chemistry. Recent advances in its synthesis and biological evaluation have laid the groundwork for future studies aimed at developing novel therapeutic agents based on this scaffold. Continued research in this area is expected to yield significant contributions to the field of chemical biology and drug development.
1785352-12-6 (5-(4-bromophenyl)pent-1-en-3-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)